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Cat. No.: B1167793 Get Quote

In the ever-evolving field of dental restorative materials, the long-term durability of posterior

composites is a paramount concern for clinicians and researchers. This guide provides a

detailed comparative study of the wear resistance of two prominent posterior composite resins:

Clearfil Photo Posterior, a microhybrid composite, and Tetric EvoCeram, a nano-hybrid

composite. This analysis is based on a synthesis of available clinical and in-vitro research to

aid researchers, scientists, and drug development professionals in understanding the

performance characteristics of these materials.

Composition and Material Properties
The wear resistance of a dental composite is intrinsically linked to its composition, particularly

the filler type, size, and loading.

Clearfil Photo Posterior is a light-curing, radiopaque, microhybrid composite. It is

characterized by a high filler content, which is a common attribute for materials designed to

withstand the occlusal forces in the posterior region. The manufacturer, Kuraray Noritake

Dental, emphasizes its high strength, durability, and wear resistance[1][2].

Tetric EvoCeram is a universal, light-curing, radiopaque nano-hybrid composite. Its formulation

includes nano-fillers, which are intended to provide excellent polishability and wear resistance

while maintaining high strength[3]. The smaller particle size of nano-hybrids is theorized to lead

to a smoother surface that is less prone to abrasive wear over time.
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Property Clearfil Photo Posterior Tetric EvoCeram

Composite Type Microhybrid Nano-hybrid

Filler Type Barium glass
Barium glass, Ytterbium

trifluoride, Mixed oxide

Filler Size 0.04 µm to 54 µm
Average particle size of 550

nm (0.55 µm)

Filler Loading
85% by weight, 72% by

volume

Not specified in available

results

Matrix Bis-GMA based
Not specified in available

results

Quantitative Wear Data: A Comparative Summary
Direct comparative studies evaluating Clearfil Photo Posterior and Tetric EvoCeram under

identical conditions are limited. However, by synthesizing data from various clinical and in-vitro

studies, a comparative overview can be established. It is crucial to consider the different

methodologies employed in these studies when interpreting the data.

Clinical Wear Performance
Clinical studies provide the most relevant data on the long-term performance of restorative

materials in the oral environment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1167793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Duration Material
Mean Annual Wear
Rate

Key Findings

3 Years[4][5]
Clearfil Photo

Posterior
4.9 µm/year

Exhibited remarkable

wear resistance in

Class I and II

restorations.

2 Years[6] Clearfil

Mean Abrasion: 79.2

µmMean Attrition:

153.4 µm

Attrition was greater

than abrasion.

8 Years[7] Tetric EvoCeram
Not quantified as a

rate

98% of restorations

showed no evidence

of wear.

5 Years[8] Tetric EvoCeram Not quantified

Showed a 100%

survival rate with

excellent clinical

performance.

2 Years[9] Tetric EvoCeram Not quantified

Demonstrated

acceptable clinical

performance in

posterior restorations.

In-Vitro Wear Performance
In-vitro studies utilize chewing simulators and tribometers to assess wear resistance in a

controlled laboratory setting. These studies allow for standardized comparisons but may not

fully replicate the complex oral environment.
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Study Type Material Wear Measurement Key Findings

In-vitro Wear Test[10]
Clearfil AP-X (a similar

microhybrid)

Volume Loss: 8.5956

mm³

Showed higher wear

than a nanofilled

composite in this

specific test.

In-vitro Chewing

Simulation[7]

Tetric EvoCeram Bulk

Fill

Vertical Wear: ~200-

300 µm

Exhibited low and

comparable wear to

other bulk-fill

composites after

120,000 cycles.

In-vitro Three-Body

Wear
Tetric EvoCeram

Mean Weight Loss:

Lower than a

microhybrid, higher

than a nanofilled

composite

Filler particle size was

correlated with wear

resistance.

Experimental Protocols
The methodologies employed in the cited studies are critical for understanding the context of

the presented data.

Clinical Study Protocol: Clearfil Photo Posterior (3-Year)
[6][7]

Study Design: A 3-year clinical trial involving 60 Class I and Class II restorations in premolars

and molars.

Restorative Procedure: Enamel margins were etched with 37% phosphoric acid. A bonding

agent (Clearfil Photo Bond) was applied, followed by the incremental placement of Clearfil
Photo Posterior, with each increment being light-cured.

Evaluation: Restorations were evaluated at 36 months using the USPHS system and M-L

indirect scale.

Wear Measurement: Wear was measured, and an adjusted mean value was calculated.
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In-Vitro Chewing Simulation Protocol: Tetric EvoCeram
Bulk Fill[9]

Apparatus: Willytec chewing simulator.

Specimen Preparation: Standardized test samples of the composite material.

Test Parameters:

Antagonist: Standardized ceramic antagonists.

Cycles: 120,000 masticatory cycles.

Force: 50 N.

Sliding Movement: 0.7 mm.

Wear Measurement: Vertical substance loss was measured using a 3D laser scanner.

Visualizing Experimental Workflows
To further elucidate the experimental processes, the following diagrams illustrate the workflows

for a clinical wear study and an in-vitro chewing simulation.
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Caption: Workflow of a typical clinical wear study.
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Caption: Workflow of an in-vitro chewing simulation test.

Discussion and Conclusion
Based on the available evidence, both Clearfil Photo Posterior and Tetric EvoCeram

demonstrate commendable wear resistance for use in posterior restorations.

Clearfil Photo Posterior, as a microhybrid composite, has shown excellent long-term

clinical performance with a low annual wear rate in a 3-year study[4][5]. Its high filler loading

contributes to its robust mechanical properties.
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Tetric EvoCeram, a nano-hybrid composite, also exhibits outstanding clinical longevity, with a

very high percentage of restorations showing no wear after 8 years[7]. In-vitro studies further

support its favorable wear characteristics, which are comparable to other modern

composites[7]. The nano-hybrid formulation appears to contribute to a durable and

polishable surface.

It is important to note that the wear of a composite restoration is a multifactorial process

influenced by material properties, occlusal forces, patient habits (e.g., bruxism), and the

opposing dentition. While in-vitro studies provide valuable comparative data, clinical studies are

the ultimate measure of a material's success.

In conclusion, both Clearfil Photo Posterior and Tetric EvoCeram are suitable materials for

posterior restorations with high wear resistance. The choice between a microhybrid and a

nano-hybrid composite may depend on a clinician's preference for handling characteristics,

esthetic requirements, and the specific clinical situation. Researchers should be mindful of the

different testing methodologies when comparing wear data from various studies. Further direct

comparative clinical trials would be beneficial to provide a more definitive ranking of the wear

performance of these two materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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